Cas no 14328-49-5 (L-beta,beta-Diethylalanine)

• Product Name: L-beta,beta-Diethylalanine
• CAS No: 14328-49-5
• Molecular Formula: C₇H₁₅NO₂
• Molecular Weight: 145.1995
• MDL: MFCD07369329
• CID: 120321
• PubChem ID: 10125066

L-beta,beta-Diethylalanine Properties

Names and Identifiers

• (S)-2-Amino-3-ethylpentanoic acid
• L-2-AMINO-3-ETHYLPENTANOIC ACID
• L-B,B-DIETHYLALANINE
• L-Norvaline, 3-ethyl-
• L-β,β-Diethylalanine
• A-Diethylalanine
• D-3-Ethyl-norvaline
• L-2-Amino-3-aethyl-pentansaeure
• L-3-Ethyl-2-amino-pentansaeure
• L-3-Ethylnorvaline
• L-Norvaline,3-ethyl
• R-Ethylnorvaline
• S-Ethylnorvaline
• 3-ethyl-L-Norvaline
• L-?,?-Diethylalanine
• EN300-312321
• 2(S)-Amino-3-ethylpentanoic Acid
• J-007788
• F79627
• (S)-2-Amino-3-ethylpentanoicacid
• SCHEMBL755924
• 14328-49-5
• L- beta , beta -Diethylalanine
• L-2-Amino-3-ethyl pentanoic acid
• (2S)-2-amino-3-ethylpentanoic acid
• J-007792
• IXLUUORVBOXZGB-LURJTMIESA-N
• CS-0295922
• L-beta,beta-Diethylalanine
• DB-344921
• DTXSID20435855
• BDBM18145

• MDL： MFCD07369329
• InChIKey： IXLUUORVBOXZGB-LURJTMIESA-N
• Inchi： InChI=1S/C7H15NO2/c1-3-5(4-2)6(8)7(9)10/h5-6H,3-4,8H2,1-2H3,(H,9,10)/t6-/m0/s1
• SMILES： CCC(CC)[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 145.11000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 145.110278721g/mol
• Heavy Atom Count: 10
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• LogP: 1.53480
• PSA: 63.32000
• Melting Point: >300°C